Cas no 1361608-55-0 (3-Chloro-2-(2,6-dichlorophenyl)pyridine-5-methanol)

• Product Name: 3-Chloro-2-(2,6-dichlorophenyl)pyridine-5-methanol
• CAS No: 1361608-55-0
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4927081
• Update Time: 2025-10-31

3-Chloro-2-(2,6-dichlorophenyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(2,6-dichlorophenyl)pyridine-5-methanol

• Inchi： 1S/C12H8Cl3NO/c13-8-2-1-3-9(14)11(8)12-10(15)4-7(6-17)5-16-12/h1-5,17H,6H2
• InChI Key： MCCARRORHSKSBP-UHFFFAOYSA-N
• SMILES： ClC1=CC(CO)=CN=C1C1C(=CC=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: 3.5
• Topological Polar Surface Area: 33.1

Additional information on 3-Chloro-2-(2,6-dichlorophenyl)pyridine-5-methanol

Professional Introduction to 3-Chloro-2-(2,6-dichlorophenyl)pyridine-5-methanol (CAS No. 1361608-55-0)

3-Chloro-2-(2,6-dichlorophenyl)pyridine-5-methanol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 1361608-55-0, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound consists of a pyridine core substituted with chloro and methanol functional groups, which contribute to its distinct chemical properties and reactivity.

The< strong>pyridine moiety is a pivotal feature in this molecule, serving as a versatile scaffold for further chemical modifications. Pyridine derivatives are widely recognized for their role in medicinal chemistry, often serving as key components in drugs targeting various biological pathways. The presence of chlorine atoms at the 3rd and 2,6 positions enhances the electrophilicity of the molecule, making it a valuable intermediate in synthetic chemistry. Specifically, the< strong>3-chloro and< strong>2,6-dichlorophenyl substituents facilitate nucleophilic aromatic substitution reactions, enabling the introduction of diverse functional groups for tailored pharmacological effects.

The< strong>5-methanol group in the molecule introduces a hydroxyl moiety that can participate in hydrogen bonding interactions, influencing both the solubility and binding affinity of the compound. This feature is particularly relevant in drug design, where optimizing solubility and binding properties is crucial for achieving desired pharmacokinetic profiles. The combination of these structural elements makes 3-Chloro-2-(2,6-dichlorophenyl)pyridine-5-methanol a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in developing novel antiviral and anticancer agents derived from pyridine derivatives. The structural motifs present in 3-Chloro-2-(2,6-dichlorophenyl)pyridine-5-methanol align well with these therapeutic targets. For instance, studies have demonstrated that pyridine-based compounds can interact with viral proteases and kinases, inhibiting their activity and thereby reducing viral replication. Similarly, these compounds have shown potential in disrupting cancer cell proliferation by targeting essential signaling pathways.

The< strong>CAS number 1361608-55-0 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and industrial applications. This standardized nomenclature ensures that researchers worldwide can accurately reference and utilize this compound in their studies. The chemical properties of 3-Chloro-2-(2,6-dichlorophenyl)pyridine-5-methanol have been extensively studied to understand its reactivity and potential applications. Spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and mass spectrometry have been employed to elucidate its molecular structure and confirm its purity.

The synthesis of 3-Chloro-2-(2,6-dichlorophenyl)pyridine-5-methanol involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic steps include chlorination reactions to introduce the chloro substituents and methylation to incorporate the hydroxymethyl group. These reactions are typically carried out under inert atmospheres to prevent unwanted side reactions. The use of high-purity reagents and controlled reaction parameters ensures the formation of the desired product with minimal impurities.

The pharmacological potential of 3-Chloro-2-(2,6-dichlorophenyl)pyridine-5-methanol has been explored through various experimental approaches. In vitro studies have investigated its interaction with biological targets such as enzymes and receptors relevant to antiviral and anticancer therapies. These studies have provided insights into its mechanism of action and highlighted its potential as a lead compound for drug development. Additionally, computational modeling techniques have been utilized to predict how this compound might bind to biological targets based on its structural features.

The< strong>dichlorophenyl moiety is particularly noteworthy for its ability to modulate electronic properties and influence binding interactions. This substituent can enhance lipophilicity, improving membrane permeability which is often crucial for drug efficacy. Furthermore, dichlorophenyl derivatives are known for their stability under various reaction conditions, making them suitable for complex synthetic transformations required in drug discovery.

In conclusion, 3-Chloro-2-(2,6-dichlorophenyl)pyridine-5-methanol (CAS No. 1361608-55-0) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features enable diverse chemical modifications and interactions with biological targets relevant to antiviral and anticancer therapies. Ongoing research continues to explore its full therapeutic potential, paving the way for novel drug development strategies.